(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several structural components including a benzo[d][1,3]dioxol-5-yl group, an isoxazole ring, and a 2-methylimidazo[1,2-a]pyridine-3-carboxylate moiety. These components are common in many bioactive compounds and could contribute to the compound’s potential properties .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. The benzo[d][1,3]dioxol-5-yl group and the isoxazole ring are not coplanar, which could affect the compound’s interactions with other molecules .Scientific Research Applications
Synthesis and Pharmacological Activities
Anticonvulsant Agents
Derivatives of phenytoin, which share a similar structural complexity, have been synthesized and evaluated for their anticonvulsant activity, indicating the potential of complex molecules in the development of neurological disorder treatments (Deodhar et al., 2009).
Catalytic Activity in Organic Synthesis
Benzimidazolium salts and their palladium complexes, which are structurally related to the query compound, have been explored for their catalytic activity in carbon–carbon bond-forming reactions, showcasing the compound's potential application in facilitating chemical synthesis (Akkoç et al., 2016).
Antimicrobial Activity
Synthesis of novel benzodifuranyl derivatives, including thiazolopyrimidines derived from complex molecules, has been reported with significant anti-inflammatory and analgesic agents, hinting at the compound's utility in developing new antimicrobial treatments (Abu‐Hashem et al., 2020).
Potential for DNA Intercalation
- DNA Intercalation: Complex molecules involving isoxazole and imidazopyrimidine derivatives have been explored for their potential to act as DNA intercalators, which could suggest applications in cancer research and therapy by affecting DNA replication and transcription processes (Ebrahimlo & Khalafy, 2008).
Properties
IUPAC Name |
[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O5/c1-12-19(23-7-3-2-4-18(23)21-12)20(24)25-10-14-9-16(28-22-14)13-5-6-15-17(8-13)27-11-26-15/h2-9H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDAFRIICKRAKKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C(=O)OCC3=NOC(=C3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.